2-methyl-N-(2-phenylethyl)cyclopentan-1-amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine
• InChI: InChI=1S/C14H21N/c1-12-6-5-9-14(12)15-11-10-13-7-3-2-4-8-13/h2-4,7-8,12,14-15H,5-6,9-11H2,1H3
• InChI Key: KLLYOQFXMXEPSY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NCCC2=CC=CC=C2

Description

2-Methyl-N-(2-phenylethyl)cyclopentan-1-amine (CAS: 1341517-01-8) is a cyclopentane-derived amine with a methyl substituent at the 2-position of the cyclopentane ring and a phenylethylamine moiety attached to the nitrogen atom. Its molecular formula is C₁₃H₂₀N₂ (MW: 204.31), and it is marketed as a research chemical for applications in organic synthesis and medicinal chemistry . Limited pharmacological data are available, but its structural motifs suggest possible bioactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine typically involves the following steps:

Formation of 2-methylcyclopentanone: This can be achieved through the oxidation of 2-methylcyclopentanol using oxidizing agents such as chromic acid or potassium permanganate.

Reductive Amination: The 2-methylcyclopentanone is then subjected to reductive amination with 2-phenylethylamine in the presence of a reducing agent like sodium cyanoborohydride or hydrogen gas with a suitable catalyst (e.g., palladium on carbon).

Industrial Production Methods

While specific industrial production methods for 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring proper purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(2-phenylethyl)cyclopentan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidizing Agents: Chromic acid, potassium permanganate, or hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride, or hydrogen gas with a catalyst.

Substitution Reagents: Alkyl halides, acyl chlorides, or sulfonyl chlorides.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or secondary amines.

Substitution: Formation of N-alkylated or N-acylated derivatives.

Scientific Research Applications

2-methyl-N-(2-phenylethyl)cyclopentan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential interactions with biological systems, including enzyme inhibition and receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Structural Features	Applications/Notes
2-Methyl-N-(2-phenylethyl)cyclopentan-1-amine	1341517-01-8	C₁₃H₂₀N₂	204.31	Cyclopentane, methyl, phenylethylamine	Research chemical, synthesis building block
2-Benzyl-N-methylcyclopentan-1-amine	1292083-55-6	C₁₃H₁₉N	189.30	Cyclopentane, benzyl, methylamine	Medicinal chemistry research
2-[2-(Trifluoromethyl)phenyl]cyclopentan-1-amine	1343819-12-4	C₁₂H₁₄F₃N	229.25	Cyclopentane, trifluoromethylphenyl	High lipophilicity; potential CNS activity
Para-fluoroisobutyryl fentanyl	-	C₂₃H₂₈FN₃O₂	421.49	Piperidine, fluorophenyl, isobutyryl	Controlled opioid analog
2-Methoxycyclopentan-1-amine	954582-89-9	C₆H₁₃NO	115.18	Cyclopentane, methoxy	Solubility modifier; synthetic intermediate

Substituent Effects on Physicochemical Properties

• Phenylethyl vs. Benzyl Groups: Replacing the phenylethyl chain in the target compound with a benzyl group (as in 2-benzyl-N-methylcyclopentan-1-amine) reduces molecular weight (189.30 vs.
• Trifluoromethyl Substitution : The trifluoromethyl group in 2-[2-(trifluoromethyl)phenyl]cyclopentan-1-amine increases lipophilicity (logP) and metabolic stability compared to the target compound, making it more suited for CNS-targeted applications .
• Methoxy vs. Methyl Groups : 2-Methoxycyclopentan-1-amine has a polar methoxy group, enhancing water solubility but reducing membrane permeability compared to the methyl-substituted target compound .

Core Ring System Differences

• Cyclopentane vs. Piperidine : The target compound’s cyclopentane ring lacks the basic nitrogen present in piperidine-based opioids (e.g., fentanyl analogs). This difference likely eliminates μ-opioid receptor affinity, distinguishing it from controlled substances like para-fluoroisobutyryl fentanyl .
• Cyclopentene Derivatives : N-[1-(cyclopent-2-en-1-yl)propan-2-yl]prop-2-en-1-amine (CAS: 67238-63-5) features an unsaturated cyclopentene ring, which may confer greater reactivity in synthesis compared to the saturated cyclopentane in the target compound .

Biological Activity

2-Methyl-N-(2-phenylethyl)cyclopentan-1-amine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}$$

This structure features a cyclopentane ring substituted with a methyl group and a phenylethylamine moiety, which may contribute to its biological properties.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds similar to 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine. For instance, a study identified novel anticancer compounds through screening drug libraries on multicellular spheroids, suggesting that derivatives of this compound may exhibit similar activity .

Antioxidant Activity

Compounds with phenylethyl substituents are often associated with antioxidant properties. A review on 2-(2-phenyethyl)chromones indicated that such compounds possess significant antioxidant capabilities, which could be relevant for 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine .

Anti-inflammatory Effects

The anti-inflammatory effects of related compounds have been documented, suggesting that 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine may also exhibit these properties. The presence of the phenylethyl group is often correlated with reduced inflammatory responses in various models.

The mechanisms underlying the biological activities of 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine are not fully elucidated but may involve:

• Inhibition of cell proliferation : Similar compounds have shown the ability to inhibit cancer cell growth through various pathways.
• Antioxidant defense : The compound may enhance the body’s antioxidant defenses, reducing oxidative stress.
• Modulation of inflammatory pathways : It may downregulate pro-inflammatory cytokines, contributing to its anti-inflammatory effects.

Case Studies and Research Findings

Study	Findings
Fayad et al. (2019)	Identified novel anticancer compounds through drug library screening; implications for similar structures like 2-methyl-N-(2-phenylethyl)cyclopentan-1-amine.
Review on PECs (2022)	Discussed the biological activities of phenylethyl derivatives, including antioxidant and anti-inflammatory effects .